Cas no 2172079-85-3 ({1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172079-85-3
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6003851
• PubChem ID: 165868189
• Update Time: 2025-06-15

{1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1596207
• {[1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172079-85-3

• Inchi： 1S/C11H20N4/c1-3-4-11-10(7-12-2)13-14-15(11)8-9-5-6-9/h9,12H,3-8H2,1-2H3
• InChI Key： URTWTUZFPLHFAO-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CCC)CC1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to the Compound CAS No 2172079-85-3 and Its Applications in Modern Chemical Biology

The compound with the CAS No 2172079-85-3 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its structural framework, featuring a 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine moiety, presents a unique combination of functional groups that make it a promising candidate for various biological applications. This introduction delves into the compound's structure, potential applications, and the latest research findings that highlight its significance.

The molecular structure of this compound is characterized by a triazol ring system, which is known for its versatility in medicinal chemistry. The presence of a cyclopropylmethyl group and a propyl chain at specific positions on the triazol ring enhances its pharmacological profile. The 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine moiety is particularly noteworthy due to its ability to interact with biological targets in novel ways. This interaction potential has been explored in several recent studies, which have revealed its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of this compound is its role in the development of new therapeutic agents. The triazol ring is a well-documented scaffold in drug discovery, with numerous examples of triazol-based compounds exhibiting potent biological activity. The specific substitution pattern in CAS No 2172079-85-3 has been shown to influence its binding affinity and selectivity towards various biological targets. For instance, studies have indicated that this compound exhibits promising activity against certain enzymes and receptors involved in inflammatory pathways. This makes it a valuable tool for researchers investigating novel anti-inflammatory therapies.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of this compound. Molecular modeling studies have revealed that the 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl(methyl)amine moiety can adopt multiple conformations that optimize its interactions with biological targets. These insights have guided the design of derivatives with improved pharmacokinetic profiles. Additionally, computational studies have identified potential binding sites on target proteins that are accessible to this compound, providing a rational basis for further optimization.

The synthesis of this compound has also been a subject of interest in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cycloadditions and nucleophilic substitutions, which highlight the synthetic versatility of the triazol ring system. Researchers have developed efficient synthetic routes that allow for scalable production of this compound, making it more accessible for further biological testing. These synthetic advances have not only facilitated research but also paved the way for industrial applications where high-purity compounds are essential.

In addition to its therapeutic potential, this compound has shown promise in materials science applications. The unique structural features of CAS No 2172079-85-3 make it an attractive candidate for designing novel materials with specific properties. For example, its ability to form stable complexes with metal ions has been explored in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have diverse applications ranging from catalysis to gas storage and separation technologies.

The environmental impact of this compound has also been studied extensively. Researchers have investigated its biodegradability and toxicity profiles to assess its potential environmental footprint. Preliminary findings suggest that under certain conditions, this compound can be metabolized by microorganisms into less toxic byproducts. This biodegradability is an important factor in evaluating its suitability for industrial use and ensuring sustainable practices in chemical manufacturing.

Future research directions for CAS No 2172079-85-3 include exploring its potential as an agrochemical agent. The structural motifs present in this compound are similar to those found in several herbicides and fungicides used in agriculture. Preliminary studies have shown that derivatives of this compound exhibit herbicidal activity against certain weed species while maintaining low toxicity to crops. This finding opens up new avenues for developing environmentally friendly agrochemicals that can help address global food security challenges.

In conclusion, the compound with CAS No 2172079-85-3 represents a fascinating example of how structural innovation can lead to novel applications in chemical biology and beyond. Its unique combination of functional groups and biological activity makes it a valuable asset for researchers working on drug discovery, materials science, and environmental chemistry. As our understanding of its properties continues to grow, so too will its potential applications across various scientific disciplines.